Cas no 57684-30-7 (N N-DIMETHYLBENZOTRIAZOLEMETHANAMINE)

• Product Name: N N-DIMETHYLBENZOTRIAZOLEMETHANAMINE
• CAS No: 57684-30-7
• MF: C₉H₁₂N₄
• MW: 176.21838092804
• CID: 947409
• PubChem ID: 825297
• Update Time: 2025-07-12

N N-DIMETHYLBENZOTRIAZOLEMETHANAMINE Chemical and Physical Properties

Names and Identifiers

• N N-DIMETHYLBENZOTRIAZOLEMETHANAMINE
• 1-(2H-benzotriazol-4-yl)-N,N-dimethylmethanamine
• 1-(dimethylaminomethyl)-1H-benzotriazole
• 1-(N,N-dimethylaminomethyl)-1,2,3-benzotriazole
• 1-(N,N-dimethylamino-methyl)-benzotriazole
• 1-dimethylaminomethylbenzotriazole
• Benzotriazol-1-ylmethyl-dimethyl-amin
• benzotriazol-1-ylmethyl-dimethyl-amine
• ST51038417
• 1-(benzotriazol-1-yl)-N,N-dimethylmethanamine
• 1-(1H-Benzo[d][1,2,3]triazol-1-yl)-N,N-dimethylmethanamine
• AKOS024386618
• 57684-30-7
• SCHEMBL283984
• DTXSID90356508
• 1210522-68-1
• N,N-dimethylaminomethylbenzotriazole
• AE-473/30363020
• N-(1H-1,2,3-benzotriazol-1-ylmethyl)-N,N-dimethylamine

• Inchi： 1S/C9H12N4/c1-12(2)7-13-9-6-4-3-5-8(9)10-11-13/h3-6H,7H2,1-2H3
• InChI Key： QABYBLFTBSCYHR-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2N=N1)CN(C)C

Computed Properties

• Exact Mass: 176.10600
• Monoisotopic Mass: 176.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.9
• Topological Polar Surface Area: 34Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 98-103 °C(lit.)
• PSA: 33.95000
• LogP: 0.95040
• Solubility: Not available

N N-DIMETHYLBENZOTRIAZOLEMETHANAMINE Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38